![molecular formula C3Cl3N3 B1313864 3,5,6-Trichloro-1,2,4-triazine CAS No. 873-41-6](/img/structure/B1313864.png)
3,5,6-Trichloro-1,2,4-triazine
Overview
Description
3,5,6-Trichloro-1,2,4-triazine, also known as Cyanuric Chloride, is an organic compound with the formula (NCCl)3 . It is a white solid and is the chlorinated derivative of 1,3,5-triazine . It has a molecular formula of C3Cl3N3 and an average mass of 184.411 Da .
Synthesis Analysis
The synthesis of amides from carboxylic acids has been developed through an in situ acid activation with 2,4,6-trichloro-1,3,5-triazine . Another method for the synthesis of 2,4,6-triaryl-1,3,5-triazines involves iron-catalyzed cyclization of aldehydes with NH4I as the sole nitrogen source .
Molecular Structure Analysis
The molecular structure of this compound can be viewed as a 2D Mol file or as a computed 3D SD file .
Chemical Reactions Analysis
This compound has been used in the mechanochemical synthesis of amides from carboxylic acids . It has also been used in the reaction with nucleophilic reagents .
Physical And Chemical Properties Analysis
This compound has a density of 1.8±0.1 g/cm3, a boiling point of 337.3±45.0 °C at 760 mmHg, and a flash point of 188.2±14.3 °C . It has a molar refractivity of 35.2±0.3 cm3, a polar surface area of 39 Å2, and a molar volume of 105.0±3.0 cm3 .
Scientific Research Applications
Synthesis and Modification
- 3,5,6-Trichloro-1,2,4-triazine is a key intermediate in synthesizing various triazine derivatives, which have significant applications in medicinal chemistry, herbicides, catalysis, and polymer chemistry. Its derivatives are also used as chelating agents, liquid crystals, metal complexes, and hydrogenation catalysts (Giacomelli & Porcheddu, 2008).
Chemical Reactions and Catalysis
- It serves as a starting material for the synthesis of recyclable hypervalent iodine(III) reagents used in chlorination and oxidation reactions. This recyclability is crucial for the cost-effective and environmentally friendly production of 1,3,4-oxadiazoles and 1,2,4-thiadiazoles (Thorat, Bhong & Karade, 2013).
Advanced Materials and Polymer Science
- In polymer science, this compound is polymerized with various aromatic compounds to create microporous polymers with high CO2 adsorption capacity. This application is significant in developing materials for gas storage and separation processes (Lim, Cha & Chang, 2012).
Nanotechnology and Gas Adsorption
- It is also used in the fabrication of nanoporous organic polymers based on 1,3,5-triazine units. These polymers exhibit high hydrogen adsorption capacity and are effective in selective CO2 uptake, highlighting their potential in gas adsorption and separation technologies (Xiong et al., 2014).
Pharmaceutical and Biomedical Applications
- Triazine derivatives synthesized from this compound have shown applications in the pharmaceutical and agrochemical industries. They are used in developing small-molecule libraries targeting various biological activities, emphasizing their versatility in drug discovery and development (Banerjee, Brown & Weerapana, 2013).
Mechanism of Action
Target of Action
3,5,6-Trichloro-1,2,4-triazine, also known as Cyanuric Chloride, is a versatile compound that can interact with a variety of targets. It is primarily used as a reagent in the synthesis of other compounds, particularly in the creation of triazine-class pesticides . It can also be used as a precursor to dyes and crosslinking agents .
Mode of Action
The compound’s mode of action is largely dependent on its chemical structure, which allows it to easily displace chloride with nucleophiles such as amines . This makes it an excellent coupling agent for the preparation of highly structured multifunctional molecules . For instance, it can be used in the synthesis of amides from carboxylic acids through an in situ acid activation .
Biochemical Pathways
The biochemical pathways affected by this compound are largely dependent on the specific compounds it is used to synthesize. For example, when used in the synthesis of triazine-based pesticides, it can affect various biochemical pathways in pests, leading to their elimination .
Pharmacokinetics
It is known to be soluble in organic solvents and hydrolyzes in water .
Result of Action
The results of this compound’s action are largely dependent on the specific compounds it is used to synthesize. For instance, when used in the synthesis of triazine-based pesticides, it can effectively eliminate pests . When used in the synthesis of dyes and crosslinking agents, it can enhance the properties of the resulting compounds .
Action Environment
The action of this compound can be influenced by environmental factors. For instance, it is known to hydrolyze in water . It is also sensitive to air and should be stored in a closed, dry environment to prevent degradation . Furthermore, it has been noted that it can cause environmental pollution, particularly to water bodies .
Safety and Hazards
Future Directions
3,5,6-Trichloro-1,2,4-triazine offers the unique ability to undergo sequential nucleophilic substitution reactions using regular nucleophiles . This makes s-triazine a privileged scaffold-finding application in drug development with an extension towards the development of new materials . It is also the main precursor to the popular but controversial herbicide atrazine .
Biochemical Analysis
Biochemical Properties
3,5,6-Trichloro-1,2,4-triazine plays a significant role in biochemical reactions due to its ability to interact with various enzymes, proteins, and other biomolecules. It is known to act as a precursor in the synthesis of triazine-class pesticides, such as atrazine, by displacing chloride ions with nucleophiles like amines . This interaction is crucial for the formation of herbicides that inhibit photosynthesis in plants. Additionally, this compound is involved in the production of sulfonated triazine-stilbene optical brighteners, which are used in detergents and paper products .
Cellular Effects
The effects of this compound on various cell types and cellular processes are profound. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For instance, it has been observed to cause gastrointestinal irritation and potential burns upon exposure . The compound’s impact on cell signaling pathways can lead to altered gene expression, which may result in changes in cellular metabolism and function.
Molecular Mechanism
At the molecular level, this compound exerts its effects through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. The compound’s ability to displace chloride ions with nucleophiles allows it to form stable complexes with various enzymes and proteins . This interaction can inhibit or activate specific enzymes, leading to changes in metabolic pathways and gene expression.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound change over time due to its stability and degradation properties. The compound is known to hydrolyze in water, which can affect its long-term stability and efficacy . Studies have shown that prolonged exposure to this compound can lead to cumulative effects on cellular function, including potential toxicity and adverse reactions.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit minimal toxicity, while higher doses can lead to significant adverse effects, including gastrointestinal irritation, burns, and potential toxicity . Threshold effects have been observed, where a specific dosage level triggers a noticeable response in the animal models.
Metabolic Pathways
This compound is involved in several metabolic pathways, interacting with enzymes and cofactors. It is a key intermediate in the synthesis of triazine-class pesticides, where it undergoes nucleophilic substitution reactions . The compound’s interaction with metabolic enzymes can influence metabolic flux and metabolite levels, affecting overall cellular metabolism.
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through various mechanisms. It interacts with transporters and binding proteins that facilitate its movement across cellular membranes . The compound’s localization and accumulation within specific tissues can influence its activity and function.
Subcellular Localization
The subcellular localization of this compound is determined by targeting signals and post-translational modifications that direct it to specific compartments or organelles . This localization can affect the compound’s activity and function, as it interacts with different biomolecules within the cell.
Properties
IUPAC Name |
3,5,6-trichloro-1,2,4-triazine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3Cl3N3/c4-1-2(5)8-9-3(6)7-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YHKUFWFVZIIVDL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=C(N=NC(=N1)Cl)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3Cl3N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50482953 | |
Record name | 3,5,6-Trichloro-1,2,4-triazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50482953 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
184.41 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
873-41-6 | |
Record name | 3,5,6-Trichloro-1,2,4-triazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50482953 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3,5,6-trichloro-1,2,4-triazine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.